N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpiperidine-1-carboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpiperidine-1-carboxamide
• InChI: InChI=1S/C15H20N2O3/c1-11-4-2-3-7-17(11)15(18)16-12-5-6-13-14(10-12)20-9-8-19-13/h5-6,10-11H,2-4,7-9H2,1H3,(H,16,18)
• InChI Key: JAAWJMWVPSPMQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol

Description

“N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpiperidine-1-carboxamide” is a chemical compound with the empirical formula C12H15NO3. It is a solid substance.

Synthesis Analysis

The synthesis of compounds similar to “N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpiperidine-1-carboxamide” often involves complex chemical processes. For instance, the synthesis of benzamide derivatives has been achieved through the acylation reaction of aminophenols and benzoylchlorides in specific solvents. Another synthesis method involved the reaction of 1,4-benzodioxane-6-amine with 4-bromobenzenesulfonyl chloride in aqueous alkaline media.

Molecular Structure Analysis

The molecular structure of benzamide derivatives is crucial for understanding their chemical behavior and potential applications. X-ray diffraction studies, along with DFT calculations, have been used to determine the crystal structures, demonstrating the significance of intermolecular interactions in defining the molecular geometry of these compounds.

Chemical Reactions Analysis

Benzamide derivatives participate in various chemical reactions, highlighting their versatile chemical properties. For example, Rh (III)-catalyzed chemodivergent annulations have been explored, showing the reactivity of such compounds under different conditions.

Physical And Chemical Properties Analysis

The physical properties, such as solubility, melting point, and crystallinity, are crucial for the practical application of these compounds. Techniques like single crystal X-ray diffraction and DFT calculations provide insights into the physical characteristics of benzamide derivatives, affecting their solubility and stability.

Scientific Research Applications

Enzyme Inhibition

The compound has exhibited moderate to weak inhibition of cholinestrases and lipoxygenase enzymes. This could have implications in the treatment of conditions like Alzheimer’s disease, where cholinesterase inhibitors are commonly used.

Antibacterial Agent

This molecule has shown significant antibacterial activity, particularly against B. subtilis and E. coli. It inhibited bacterial biofilm growth by 60.04%.

Mechanism of Action

While the specific mechanism of action for “N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpiperidine-1-carboxamide” is not mentioned in the retrieved documents, similar compounds have been found to exhibit antibacterial properties. They primarily block the foliate synthetase enzyme in bacteria, thus impeding folic acid synthesis which inhibits bacterial growth and multiplication without killing them.

Future Directions

The future directions for “N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpiperidine-1-carboxamide” and similar compounds could involve further exploration of their potential applications in medicinal chemistry and material science. Their antibacterial properties and the ability to inhibit certain enzymes make them potential candidates for drug development.